2-Methylsulfanyl-6-(3-trifluoromethylphenyl)-pyrimidin-4-ylamine

• Molecular Formula: C12H10F3N3S
• Molecular Weight: 285.29 g/mol
• IUPAC Name: 2-methylsulfanyl-6-[3-(trifluoromethyl)phenyl]pyrimidin-4-amine
• InChI: InChI=1S/C12H10F3N3S/c1-19-11-17-9(6-10(16)18-11)7-3-2-4-8(5-7)12(13,14)15/h2-6H,1H3,(H2,16,17,18)
• InChI Key: OLTAUIWOZIVCOV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=CC(=N1)N)C2=CC(=CC=C2)C(F)(F)F

Description

2-Methylsulfanyl-6-(3-trifluoromethylphenyl)-pyrimidin-4-ylamine is a useful research compound. Its molecular formula is C12H10F3N3S and its molecular weight is 285.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 4-amino-6-chloro-2-methylthiopyrimidine (3.5 g) in toluene (45 mL) under a nitrogen atmosphere was added, sequentially, (3-trifluoromethylphenyl)boronic acid (4.15 g), potassium carbonate (25 mL, 2M) and tetrakis(triphenylphosphine)palladium(0) (1.16 g). The mixture was heated to reflux for ten hours and stirred at room temperature over the weekend. Ethyl acetate (150 mL) was added and the mixture washed with water (2×100 mL). Organics were separated, washed with saturated sodium chloride (100 mL), dried over sodium sulphate and solvent was evaporated under reduced pressure to yield crude product. Purification by flash chromatography yielded product 2-methylsulfanyl-6-(3-trifluoromethyl-phenyl)-pyrimidin-4-ylamine (3.45 g)